Cas no 488728-07-0 (tert-butyl N-[(3S,4S)-4-phenylpiperidin-3-yl]carbamate)

• Product name: tert-butyl N-[(3S,4S)-4-phenylpiperidin-3-yl]carbamate
• CAS No: 488728-07-0
• MF: C₁₆H₂₄N₂O₂
• MW: 276.373964309692
• CID: 2650807

tert-butyl N-[(3S,4S)-4-phenylpiperidin-3-yl]carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-[(3S,4S)-4-phenylpiperidin-3-yl]carbamate
• SB22082
• (3S)-3beta-(tert-Butoxycarbonylamino)-4alpha-phenylpiperidine
• CID 101220081
• Carbamic acid, [(3S,4S)-4-phenyl-3-piperidinyl]-, 1,1-dimethylethyl ester (9CI)

• Inchi： 1S/C16H24N2O2/c1-16(2,3)20-15(19)18-14-11-17-10-9-13(14)12-7-5-4-6-8-12/h4-8,13-14,17H,9-11H2,1-3H3,(H,18,19)/t13-,14+/m0/s1
• InChI Key： HNBLOZMAVLMGFG-UONOGXRCSA-N
• SMILES： O(C(C)(C)C)C(N[C@@H]1CNCC[C@H]1C1C=CC=CC=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 319
• Topological Polar Surface Area: 50.4

Experimental Properties

• Density: 1.08±0.1 g/cm3(Predicted)
• Boiling Point: 413.2±45.0 °C(Predicted)
• pka: 12.11±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Phenylpiperidines

Additional information on tert-butyl N-[(3S,4S)-4-phenylpiperidin-3-yl]carbamate

Comprehensive Overview of tert-butyl N-[(3S,4S)-4-phenylpiperidin-3-yl]carbamate (CAS No. 488728-07-0)

tert-butyl N-[(3S,4S)-4-phenylpiperidin-3-yl]carbamate (CAS No. 488728-07-0) is a chiral piperidine derivative with significant potential in pharmaceutical and organic synthesis. This compound, characterized by its tert-butyl carbamate group and phenylpiperidine backbone, has garnered attention for its role in drug discovery, particularly in the development of central nervous system (CNS) therapeutics. Researchers are increasingly exploring its applications in asymmetric synthesis and medicinal chemistry, aligning with the growing demand for enantioselective compounds.

The structural uniqueness of tert-butyl N-[(3S,4S)-4-phenylpiperidin-3-yl]carbamate lies in its stereochemistry, with the (3S,4S) configuration enabling precise interactions with biological targets. This specificity makes it a valuable intermediate for GPCR-targeted drugs, a hot topic in neuroscience research. Recent studies highlight its relevance in addressing neurodegenerative diseases, a major focus area for pharmaceutical companies and academic institutions. The compound’s carbamate protection strategy also aligns with modern trends in prodrug design, enhancing bioavailability and reducing side effects.

From a synthetic perspective, CAS 488728-07-0 exemplifies advancements in chiral auxiliary techniques. Its synthesis often involves enantioselective catalysis, a field gaining traction due to sustainable chemistry initiatives. Industry professionals frequently search for piperidine derivatives like this compound to optimize reaction yields or explore novel scaffold modifications. The tert-butyloxycarbonyl (Boc) group further enhances its utility in peptide coupling and protecting group chemistry.

Beyond pharmaceuticals, tert-butyl N-[(3S,4S)-4-phenylpiperidin-3-yl]carbamate is discussed in forums focusing on AI-driven drug discovery. Computational models frequently use such structures to predict ligand-receptor binding affinities, a trending topic in cheminformatics. Its molecular weight (277.35 g/mol) and logP values also make it a candidate for QSAR studies, addressing common queries about ADME properties in preclinical research.

Quality control of 488728-07-0 involves rigorous HPLC and chiral chromatography to ensure enantiopurity—a critical factor given the rising regulatory emphasis on stereochemical integrity. Suppliers often highlight its ≥98% purity to meet the needs of high-throughput screening (HTS) campaigns. This aligns with the broader industry shift toward fragment-based drug design, where precise intermediates are essential.

In summary, tert-butyl N-[(3S,4S)-4-phenylpiperidin-3-yl]carbamate represents a nexus of chiral synthesis, neuroscience applications, and computational chemistry. Its versatility and relevance to cutting-edge research ensure sustained interest across both academic and industrial sectors.